Cas no 2171909-74-1 (6-ethyl-5-(4-ethylphenyl)piperidin-3-amine)

• Product Name: 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine
• CAS No: 2171909-74-1
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6480384
• PubChem ID: 165587617
• Update Time: 2025-05-19

6-ethyl-5-(4-ethylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine
• 2171909-74-1
• EN300-1616480

• Inchi： 1S/C15H24N2/c1-3-11-5-7-12(8-6-11)14-9-13(16)10-17-15(14)4-2/h5-8,13-15,17H,3-4,9-10,16H2,1-2H3
• InChI Key： ZGEKQSOVJHDRMZ-UHFFFAOYSA-N
• SMILES： N1CC(CC(C2C=CC(CC)=CC=2)C1CC)N

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine

Professional Introduction to Compound with CAS No. 2171909-74-1 and Product Name: 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine

The compound identified by the CAS number 2171909-74-1 and the product name 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine represents a significant area of interest in the field of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its structural complexity and potential therapeutic applications. Piperidine derivatives are well-known for their role in drug discovery, particularly in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds. The specific substitution pattern in 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine contributes to its unique chemical properties, which may influence its biological activity and pharmacokinetic behavior.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing piperidine scaffolds to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of ethyl groups at the 6-position and 4-position of the phenyl ring in 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine suggests a potential for favorable interactions with biological targets. This compound's structure may facilitate binding to specific enzymes or receptors, making it a promising candidate for further investigation in preclinical studies.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying novel bioactive molecules. The structural features of 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine make it a suitable candidate for virtual screening against diverse target proteins. Such computational approaches can accelerate the identification of lead compounds and reduce the time and cost associated with traditional experimental screening methods. The integration of machine learning algorithms into drug discovery pipelines has further enhanced the efficiency of identifying promising candidates like this piperidine derivative.

Experimental validation of computational predictions is crucial for advancing a compound from the discovery phase to clinical development. In vitro assays are commonly employed to evaluate the biological activity of 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine, including its interaction with enzymes such as cytochrome P450 (CYP) isoforms, which play a critical role in drug metabolism. Additionally, cell-based assays can provide insights into its potential effects on cellular pathways relevant to therapeutic intervention. These studies are essential for assessing the compound's safety profile and determining its suitability for further development.

The pharmacokinetic properties of 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine are another critical aspect that influences its potential as a drug candidate. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound exhibits desirable pharmacokinetic profiles. Advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's metabolic pathways and identify potential metabolites. Understanding these processes is essential for predicting how the compound will behave in vivo and for designing appropriate dosing regimens.

Recent research has also explored the use of piperidine derivatives in combination therapies to enhance therapeutic efficacy while minimizing side effects. The structural versatility of 6-ethyl-5-(4-ethylphenyl)piperidin-3-amine allows for modifications that could enable such combination approaches. For instance, covalent modifications or derivatization could enhance its binding affinity or selectivity for specific targets. Additionally, exploring prodrug strategies may improve its delivery and bioavailability, further optimizing its therapeutic potential.

The synthesis of 6-ethyl-5-(4-ethylphenyl)piperidin-3-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of producing complex molecules like this one. These innovations not only reduce production costs but also minimize waste generation, aligning with sustainable chemistry principles.

The regulatory landscape for new drug candidates is stringent but well-defined, ensuring that only safe and effective therapies reach patients. Preclinical data generation, including toxicology studies and pharmacokinetic assessments, is essential for supporting regulatory submissions. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are crucial for advancing compounds like 6 - ethyl - 5 - (4 - ethylphenyl ) piperidin - 3 - am ine through clinical trials and eventual market approval.

Future directions in the study of 6 - ethyl - 5 - (4 - ethylphenyl ) piperidin - 3 - am ine may include exploring its potential in treating neurological disorders or inflammatory conditions where piperidine derivatives have shown promise. Investigating its mechanism of action at a molecular level could provide valuable insights into its therapeutic effects and identify new avenues for drug development. Additionally, exploring its interactions with other biological targets may uncover additional therapeutic applications beyond those initially considered.

In conclusion,6 - ethyl - 5 - (4 - ethylphenyl ) piperidin - 3 - am ine represents a compelling candidate for further research due to its unique structural features and potential therapeutic applications. The combination of computational modeling, advanced synthetic techniques, and rigorous experimental validation will be essential in determining its full pharmacological profile. As research continues to uncover new possibilities in medicinal chemistry, this compound may contribute significantly to addressing unmet medical needs.